Cas no 37831-70-2 (Phaseollidin)

Phaseolin is a secondary metabolite of kidney beans induced by external stimuli (biological \ abiotic factors). It is a plant defensin with molecular formula c20h20o4 and molecular weight 324.376. it has a variety of pharmacological activities,
such as inhibition of α- Amylase, estrogen activity, potential anti-tumor effect, etc. but studies have shown that kidney beans will not produce Phaseolin without external pressure or stimulation< Br>

Phaseollidin structure

Product Name:Phaseollidin

CAS No:37831-70-2

Molecular Formula:C₂₀H₂₀O₄

Molecular Weight:324.3704

CID:307117

PubChem ID:119268

Phaseollidin Properties

Names and Identifiers

- 6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-10-(3-methyl-2-buten-1-yl)-, (6aR,11aR)-
- Phaseollidin
- (6aR,11aR)-10-(3-methylbut-2-enyl)-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromene-3,9-diol
- 6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-10-(3-methyl-2-buten-1-yl)-, (6aR,11a...
- Phaseolidin
- [ "3", "9-Dihydroxy-10-prenylpterocarpan" ]
- AKOS032948450
- 6H-Benzofuro(3,2-c)(1)benzopyran-3,9-diol, 6a,11a-dihydro-10-(3-methyl-2-butenyl)-, (6aR-cis)-
- CHEBI:17556
- (6aR,11aR)-6a,11a-Dihydro-10-(3-methyl-2-buten-1-yl)-6H-benzofuro[3,2-c][1]benzopyran-3,9-diol; Phaseolidin
- BDBM50311583
- CHEMBL508534
- (6aR,11aR)-10-(3-methylbut-2-en-1-yl)-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromene-3,9-diol
- 37831-70-2
- Q27102457
- (-)-Phaseollidin
- 6H-Benzofuro(3,2-c)(1)benzopyran-3,9-diol, 6a,11a-dihydro-10-(3-methyl-2-butenyl)-, (6aR,11aR)-
- HY-N3089
- CS-0023197
- SCHEMBL1545850
- FS-9847
- C05230
- LMPK12070011
- DTXSID50191270
- 3
- 6a,11a-Dihydro-10-(3-methyl-2-butenyl)-6H-benzofuro[3,2-c][1]benzopyran-3,9-diol, 9CI
- B0005-179820
- DA-56780
- +Expand
- InChIKey： OFWYIUYVHYPQNX-JXFKEZNVSA-N
- Inchi： InChI=1S/C20H20O4/c1-11(2)3-5-14-17(22)8-7-13-16-10-23-18-9-12(21)4-6-15(18)20(16)24-19(13)14/h3-4,6-9,16,20-22H,5,10H2,1-2H3/t16-,20-/m0/s1
- SMILES： OC1=CC=C2[C@@](OC3=C(C/C=C(C)\C)C(O)=CC=C34)([H])[C@@]4([H])COC2=C1

Computed Properties

Exact Mass: 324.13600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 324.136
Heavy Atom Count: 24
Complexity: 486
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 58.9A^2

Experimental Properties

LogP: 4.21620
PSA: 58.92000
Refractive Index: 1.4434 (estimate)
Boiling Point: 382.7°C (rough estimate)
Vapor Pressure: 0.0±1.3 mmHg at 25°C
Flash Point: 252.9±28.7 °C
Color/Form: Powder
Density: 1.1121 (rough estimate)

Phaseollidin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF82839-1mg	Phaseollidin	37831-70-2	>98%	1mg	$599.00
Ambeed	A639719-5mg	Phaseollidin	37831-70-2	98+%	5mg	$627.0
TargetMol Chemicals	T21262-5 mg	Phaseollidin	37831-70-2	98%	5mg	￥ 3,230
TRC	P312510-1mg	Phaseollidin	37831-70-2		1mg	$253.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P80830-5mg	(6aR,11aR)-10-(3-methylbut-2-enyl)-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromene-3,9-diol	37831-70-2		5mg	¥4000.0	2021-09-08

Phaseollidin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:37831-70-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:37831-70-2)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Phaseollidin Related Literature

1. Prenylated phenolic compounds from licorice (Glycyrrhiza uralensis) and their anti-inflammatory activity against osteoarthritis

Lu Zhao,Xiaofei Chen,Xian Shao,Ziyu Wang,Yan Du,Cuicui Zhu,Wei Du,Daoquan Tang,Shuai Ji Food Funct. 2022 13 795
2. The chemistry and bioactivity of Southern African flora II: flavonoids, quinones and minor compound classes

Smith B. Babiaka,Fidele Ntie-Kang,Bakoh Ndingkokhar,James A. Mbah,Wolfgang Sippl,Joseph N. Yong RSC Adv. 2015 5 57704
3. Synthesis of the phytoalexin (±)-phaseollin: 3-phenylthiochromans as masked 2H-chromenes and o-prenyl phenols

Salah E. N. Mohamed,Philip Thomas,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1987 431
4. The selective addition of water to CC bonds; enzymes are the best chemists

Jianfeng Jin,Ulf Hanefeld Chem. Commun. 2011 47 2502
5. Bioactive natural products derived from the East African flora

Joseph J. Magadula,Paul Erasto Nat. Prod. Rep. 2009 26 1535
6. Index pages

Nat. Prod. Rep. 1985 2 I1
7. Isoflavonoids and related compounds

Gerard M. Boland,Dervilla M. X. Donnelly Nat. Prod. Rep. 1998 15 241
8. The biosynthesis of shikimate metabolites

P. M. Dewick Nat. Prod. Rep. 1984 1 451
9. Total synthesis of pterocarpan: (±)-neorautenane

Ricardo A. Lichtenfels,Antonio L. Coelho,Paulo R. R. Costa J. Chem. Soc. Perkin Trans. 1 1995 949
10. Phytoalexins

C. J. W. Brooks,D. G. Watson Nat. Prod. Rep. 1985 2 427

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